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Compound of Interest

Compound Name:
3-Nitrophenylhydrazine

hydrochloride

Cat. No.: B1588614 Get Quote

An in-depth technical guide for researchers, scientists, and drug development professionals on

the properties, applications, and experimental use of 3-Nitrophenylhydrazine hydrochloride.

Core Chemical Information
3-Nitrophenylhydrazine hydrochloride is a chemical reagent widely utilized in analytical

chemistry, particularly as a derivatizing agent to enhance the detection and quantification of

various metabolites in biological samples using liquid chromatography-mass spectrometry (LC-

MS).

CAS Number: 636-95-3[1][2][3]

Chemical Structure:

Molecular Formula: C₆H₈ClN₃O₂[2] or O₂NC₆H₄NHNH₂ · HCl[1]

Molecular Weight: 189.60 g/mol [1][2]

InChI Key: BKOYKMLGFFASBG-UHFFFAOYSA-N

Canonical SMILES: C1=CC(=CC(=C1)--INVALID-LINK--[O-])NN.Cl[4]
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The compound typically appears as a white to orange or green powder or crystals.[1] It is

soluble in water and DMSO (5 mg/ml).[5] A summary of its key physicochemical properties is

presented below.

Property Value References

Appearance
Powder or crystals, White to

orange to green
[1]

Melting Point 210 °C (decomposes) [1]

Molecular Weight 189.60 g/mol [1][2]

Purity Typically ≥98% [1]

Applications in Research and Drug Development
3-Nitrophenylhydrazine (3-NPH) hydrochloride is a pivotal derivatizing reagent for metabolites

containing carboxyl, carbonyl, and phosphoryl functional groups.[6][7][8] This derivatization

significantly improves the sensitivity and chromatographic separation of these molecules in LC-

MS-based targeted metabolomics.[8] Its application is crucial for studying metabolic diseases,

identifying biomarkers, and conducting metabolic flux analysis.[6][7][8]

Key Applications:

Targeted Metabolomics: Used for the sensitive detection of N-Acyl glycines (NAGlys), which

are important in detoxification and metabolic disease diagnosis.[6][7]

Analysis of Carboxylic Acids: Enables the measurement of key intermediates in central

carbon metabolism, such as lactate, pyruvate, and citrate.[9]

Quantification of Carnitines: Facilitates the analysis of carnitines in dried blood spots, which

are biomarkers for fatty acid oxidation disorders.[10]

Isotope Labeling: A ¹³C-labeled version of 3-NPH is available for use as an internal standard

in quantitative LC-MS analysis.[5][11]
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Derivatization of N-Acyl Glycines in Plasma and Urine
This protocol is adapted from a study on diabetes progression in mice.[6][7] The method allows

for the sensitive detection of N-Acyl glycines (NAGlys) by LC-MS.

Materials:

3-Nitrophenylhydrazine hydrochloride (3-NPH-HCl) solution: 200 mM in 70% methanol

(v/v in H₂O).

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC-HCl) solution: 120 mM

EDC with 6% pyridine in 70% methanol.

Plasma or Urine Samples.

70% Methanol.

Procedure:

Sample Preparation:

For plasma: Collect and dry the supernatant from plasma samples. Re-dissolve in 100 µL

of 70% methanol.

For urine: Dilute urine samples 20 times with 70% methanol.

Derivatization Reaction:

To 50 µL of the prepared plasma sample solution, add 50 µL of 3-NPH-HCl solution and 50

µL of EDC-HCl solution.

For urine, mix 40 µL of the diluted sample with 40 µL of an appropriate internal standard

solution and then add the derivatization reagents.

Incubation: Mix the components and incubate at room temperature (25 °C) for 30 minutes.[6]

Analysis: The derivatized samples are then ready for analysis by liquid chromatography-

mass spectrometry.
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Derivatization of Organic Acids for Metabolic Disorder
Diagnosis
This protocol is designed for the quantification of serum organic acids to diagnose metabolic

disorders.[12]

Materials:

3-Nitrophenylhydrazine (3-NPH) solution: 50 mM in 50% methanol.

N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC)/pyridine solution: 50 mM EDC with

9% pyridine in 50% methanol.

Organic acid standards or extracted serum samples dissolved in 90% methanol.

Procedure:

Reaction Mixture: To 100 µL of the organic acid solution, add 25 µL of the 50 mM 3-NPH

solution and 25 µL of the 50 mM EDC/pyridine solution.

Incubation: Incubate the mixture for 15 minutes at 23 °C.[12]

Analysis: Inject an aliquot (e.g., 2 µL) of the solution directly into the LC-MS/MS system for

analysis using multiple reaction monitoring (MRM) in negative ion mode.[12]

Workflow and Pathway Visualizations
The following diagrams illustrate the experimental workflow for sample derivatization using 3-
Nitrophenylhydrazine hydrochloride.

Figure 1: General Experimental Workflow for 3-NPH Derivatization
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Caption: General workflow for sample derivatization using 3-NPH.

Figure 2: Chemical Reaction Logic
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Caption: Reaction logic for 3-NPH derivatization of metabolites.

Safety Information
3-Nitrophenylhydrazine hydrochloride is classified as a hazardous substance. It is toxic if

swallowed, inhaled, or in contact with skin, and can cause skin and eye irritation.[1][13]

Hazard Statements: H301, H311, H331 (Toxic if swallowed, in contact with skin or if inhaled),

H314 (Causes severe skin burns and eye damage).[1]

Precautionary Measures: Users should wear appropriate personal protective equipment

(PPE), including gloves, protective glasses, and a dust mask.[13] Work should be conducted

in a well-ventilated area to avoid inhaling dust.
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Storage: Store in a cool, dry place away from incompatible materials.

Always consult the Safety Data Sheet (SDS) provided by the supplier before handling this

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Nitrophenylhydrazine Hydrochloride: A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588614#3-nitrophenylhydrazine-hydrochloride-cas-
number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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